Cas no 497251-60-2 (5,6,7,8-tetrahydroisoquinolin-8-amine)

• Product Name: 5,6,7,8-tetrahydroisoquinolin-8-amine
• CAS No: 497251-60-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD08235025
• CID: 932740
• PubChem ID: 44346866
• Update Time: 2025-05-23

5,6,7,8-tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroisoquinolin-8-amine
• 5,6,7,8-tetrahydro-8-Isoquinolinamine
• 5,6,7,8-Tetrahydro-isoquinolin-8-ylamine
• 8-5,6,7,8-TETRAHYDROISOQUINOLYLAMINE
• 8-ISOQUINOLINAMINE,5,6,7,8-TETRAHYDRO
• SCHEMBL2669664
• SB31806
• SB31821
• CS-0452979
• AKOS023656763
• MB05952
• AS-41814
• 5,6,7,8-Tetrahydro-isoquinolin-8-ylamine; 5Moles of Oxalic acid
• DTXSID80658361
• XUA25160
• DB-071045
• MFCD08235025
• 497251-60-2
• CHEMBL119939
• BDBM50148870

• MDL： MFCD08235025
• Inchi： 1S/C9H12N2/c10-9-3-1-2-7-4-5-11-6-8(7)9/h4-6,9H,1-3,10H2
• InChI Key： BMARABOQKIKIRT-UHFFFAOYSA-N
• SMILES： NC1C2C=NC=CC=2CCC1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 256.3±28.0 °C at 760 mmHg
• Flash Point: 132.5±11.2 °C
• PSA: 38.91000
• LogP: 2.11800
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5,6,7,8-tetrahydroisoquinolin-8-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-tetrahydroisoquinolin-8-amine

5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 497251-60-2)

5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 497251-60-2) is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the isoquinoline family, which has been extensively studied due to its unique structural properties and potential biological activities. The CAS number 497251-60-2 uniquely identifies this compound in chemical databases worldwide, ensuring its accurate identification and reference in scientific literature.

The structure of 5,6,7,8-tetrahydroisoquinolin-8-amine consists of a partially hydrogenated isoquinoline ring system with an amine group attached at the 8-position. This arrangement imparts the molecule with both aromatic and aliphatic characteristics, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex heterocyclic compounds, which are of great interest in drug discovery and materials science.

One of the most notable advancements involving 5,6,7,8-tetrahydroisoquinolin-8-amine is its application in asymmetric catalysis. Researchers have demonstrated that this compound can serve as a chiral ligand in transition metal-catalyzed reactions, enabling the synthesis of enantiomerically enriched products. This development has significant implications for the pharmaceutical industry, where the production of chiral molecules is crucial for drug efficacy and safety.

In addition to its catalytic applications, 5,6,7,8-tetrahydroisoquinolin-8-amine has been explored for its potential as a building block in medicinal chemistry. Its ability to undergo various functional group transformations makes it an ideal candidate for constructing bioactive molecules. For instance, recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as neurodegenerative disorders.

The synthesis of 5,6,7,8-tetrahydroisoquinolin-8-amine has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing microwave-assisted synthesis and continuous flow reactors have significantly improved both efficiency and scalability. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, the development of eco-friendly synthetic routes for 5,6,7,8-tetrahydroisoquinolin-8-amine has gained traction. Researchers are increasingly focusing on reducing waste generation and minimizing the use of hazardous reagents during its production. Such sustainable practices align with global efforts to promote green chemistry principles across various industries.

Furthermore, computational chemistry tools have played a pivotal role in understanding the electronic properties and reactivity of 5,6